Cas no 33415-52-0 (t-butylperoxymethyloxirane)

• Product Name: t-butylperoxymethyloxirane
• CAS No: 33415-52-0
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 917946
• PubChem ID: 141784
• Update Time: 2025-04-19

t-butylperoxymethyloxirane Chemical and Physical Properties

Names and Identifiers

• t-butylperoxymethyloxirane
• 2-[(tert-Butylperoxy)methyl]oxirane
• oxirane, 2-[[(1,1-dimethylethyl)dioxy]methyl]-
• 33415-52-0
• NSC146165
• 1,2-epoxy-3-t-butylperoxypropane
• NSC-146165
• SCHEMBL8844949
• NSC 146165

• Inchi： 1S/C7H14O3/c1-7(2,3)10-9-5-6-4-8-6/h6H,4-5H2,1-3H3
• InChI Key： DFNGDRYVYUIBMK-UHFFFAOYSA-N
• SMILES： O1CC1COOC(C)(C)C

Computed Properties

• Exact Mass: 146.09432
• Monoisotopic Mass: 146.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 31Ų

Experimental Properties

• PSA: 30.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Dialkyl peroxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic peroxides Dialkyl peroxides